Cas no 1416713-53-5 (6-bromo-1-cyclopropyl-1H-1,3-benzodiazole)

6-Bromo-1-cyclopropyl-1H-1,3-benzodiazole is a heterocyclic aromatic compound featuring a benzodiazole core substituted with a bromine atom at the 6-position and a cyclopropyl group at the 1-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The bromine substituent enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling further functionalization. The cyclopropyl group contributes to steric and electronic modulation, influencing binding affinity in bioactive molecules. Its high purity and stability under standard conditions ensure reliable performance in synthetic applications. This compound is particularly useful in the development of novel therapeutic agents and advanced materials.
6-bromo-1-cyclopropyl-1H-1,3-benzodiazole structure
1416713-53-5 structure
Product Name:6-bromo-1-cyclopropyl-1H-1,3-benzodiazole
CAS No:1416713-53-5
MF:C10H9BrN2
MW:237.095861196518
MDL:MFCD22689866
CID:4595638
PubChem ID:83842393
Update Time:2025-05-22

6-bromo-1-cyclopropyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

    • 6-Bromo-1-cyclopropyl-1H-benzo[d]imidazole
    • 6-bromo-1-cyclopropylbenzimidazole
    • 6-bromo-1-cyclopropyl-1H-1,3-benzodiazole
    • DB-169500
    • BS-27336
    • MFCD22689866
    • SCHEMBL17673642
    • 6-Bromo-1-cyclopropyl-1H-benzimidazole
    • 1416713-53-5
    • SY072689
    • CS-0210908
    • 6-BROMO-1-CYCLOPROPYL-1,3-BENZODIAZOLE
    • EN300-1116200
    • MDL: MFCD22689866
    • Inchi: 1S/C10H9BrN2/c11-7-1-4-9-10(5-7)13(6-12-9)8-2-3-8/h1,4-6,8H,2-3H2
    • InChI Key: YVEVNYLEDGYGDK-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)N(C=N2)C1CC1

Computed Properties

  • Exact Mass: 235.99491g/mol
  • Monoisotopic Mass: 235.99491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 17.8

Experimental Properties

  • Color/Form: No date available
  • Density: No date available
  • Melting Point: No date available
  • Boiling Point: No date available
  • Flash Point: No date available
  • Vapor Pressure: No date available

6-bromo-1-cyclopropyl-1H-1,3-benzodiazole Security Information

6-bromo-1-cyclopropyl-1H-1,3-benzodiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB445660-1 g
6-Bromo-1-cyclopropyl-1H-benzo[d]imidazole; min. 95%
1416713-53-5
1g
€579.50 2023-07-18
Chemenu
CM110750-1g
6-bromo-1-cyclopropyl-1H-benzo[d]imidazole
1416713-53-5 95%
1g
$*** 2023-03-31
Alichem
A069003910-5g
6-Bromo-1-cyclopropyl-1H-benzo[d]imidazole
1416713-53-5 95%
5g
$1,063.18 2022-04-02
Advanced ChemBlocks
O31556-250MG
6-bromo-1-cyclopropyl-1H-benzo[d]imidazole
1416713-53-5 95%
250MG
$120 2023-09-15
Advanced ChemBlocks
O31556-1G
6-bromo-1-cyclopropyl-1H-benzo[d]imidazole
1416713-53-5 95%
1G
$445 2023-09-15
Advanced ChemBlocks
O31556-5G
6-bromo-1-cyclopropyl-1H-benzo[d]imidazole
1416713-53-5 95%
5G
$1,350 2023-09-15
Advanced ChemBlocks
O31556-25G
6-bromo-1-cyclopropyl-1H-benzo[d]imidazole
1416713-53-5 95%
25G
$3,300 2023-09-15
eNovation Chemicals LLC
Y1235104-250mg
6-bromo-1-cyclopropyl-1H-benzo[d]imidazole
1416713-53-5 95%
250mg
$145 2024-06-06
abcr
AB445660-1g
6-Bromo-1-cyclopropyl-1H-benzo[d]imidazole, min. 95%; .
1416713-53-5
1g
€579.50 2025-04-21
Enamine
EN300-1116200-0.05g
6-bromo-1-cyclopropyl-1H-1,3-benzodiazole
1416713-53-5 95%
0.05g
$612.0 2023-10-27

Additional information on 6-bromo-1-cyclopropyl-1H-1,3-benzodiazole

6-Bromo-1-cyclopropyl-1H-1,3-benzodiazole (CAS No. 1416713-53-5): A Versatile Heterocyclic Compound for Pharmaceutical and Material Applications

The 6-bromo-1-cyclopropyl-1H-1,3-benzodiazole (CAS No. 1416713-53-5) is an important heterocyclic compound that has gained significant attention in recent years due to its unique structural features and broad applications in pharmaceutical research and material science. This benzodiazole derivative combines the cyclopropyl group with a brominated benzodiazole core, creating a molecular architecture that offers exciting possibilities for drug discovery and functional materials development.

With the increasing demand for novel heterocyclic compounds in medicinal chemistry, 6-bromo-1-cyclopropyl-1H-1,3-benzodiazole has emerged as a valuable building block for the synthesis of potential therapeutic agents. Researchers are particularly interested in its application as a precursor for kinase inhibitors and anticancer compounds, which aligns with current trends in personalized medicine and targeted cancer therapies.

The compound's molecular structure features a benzodiazole scaffold substituted with a bromine atom at the 6-position and a cyclopropyl group at the 1-position. This combination of substituents contributes to its unique electronic properties and molecular interactions, making it particularly useful in medicinal chemistry applications. The presence of the bromine atom offers excellent opportunities for further functionalization through various cross-coupling reactions, a topic that has been widely searched in recent chemical literature.

In the pharmaceutical industry, 6-bromo-1-cyclopropyl-1H-1,3-benzodiazole serves as a key intermediate in the synthesis of compounds with potential biological activity. Recent studies have explored its use in developing molecules that interact with specific protein targets, particularly in the field of neurological disorders and inflammatory diseases. These applications address current healthcare challenges and respond to growing patient needs in these therapeutic areas.

Beyond pharmaceutical applications, this compound has shown promise in material science applications. Its conjugated system and electron-rich nature make it a candidate for developing organic electronic materials, including OLED components and organic semiconductors. This aligns with the global shift toward sustainable and energy-efficient technologies, a topic that consistently ranks high in scientific searches and industry discussions.

The synthesis of 6-bromo-1-cyclopropyl-1H-1,3-benzodiazole typically involves multi-step procedures starting from commercially available precursors. Recent advancements in green chemistry approaches have focused on optimizing these synthetic routes to improve yields and reduce environmental impact, addressing one of the most pressing concerns in modern chemical manufacturing. Researchers are particularly interested in developing more efficient methods for introducing the cyclopropyl group, which remains a challenging transformation in many cases.

From a commercial perspective, the demand for 6-bromo-1-cyclopropyl-1H-1,3-benzodiazole has been steadily increasing, driven by its applications in both pharmaceutical and material science fields. Suppliers and manufacturers are responding to this demand by scaling up production while maintaining high purity standards, especially for research-grade material used in drug discovery programs. The compound's CAS number 1416713-53-5 serves as a unique identifier that facilitates global trade and regulatory compliance.

Quality control of 6-bromo-1-cyclopropyl-1H-1,3-benzodiazole typically involves advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements necessary for pharmaceutical applications, where even minor impurities can significantly impact biological activity. The analytical characterization of such benzodiazole derivatives remains a hot topic in chemical forums and professional networks.

Storage and handling of 6-bromo-1-cyclopropyl-1H-1,3-benzodiazole require standard laboratory precautions appropriate for organic compounds. While not classified as hazardous under normal conditions, proper storage in cool, dry conditions away from strong oxidizers is recommended to maintain stability. These practical considerations are frequently searched by laboratory technicians and researchers working with similar heterocyclic compounds.

Looking toward future applications, researchers are exploring the potential of 6-bromo-1-cyclopropyl-1H-1,3-benzodiazole in emerging fields such as bioimaging probes and theragnostic agents. The compound's fluorescence properties and ability to interact with biological targets make it an attractive candidate for these cutting-edge applications. This aligns with current trends in precision medicine and diagnostic technologies, areas that generate significant interest in both academic and industrial research communities.

In conclusion, 6-bromo-1-cyclopropyl-1H-1,3-benzodiazole (CAS No. 1416713-53-5) represents a versatile and valuable compound with wide-ranging applications in pharmaceutical research and material science. Its unique structural features, combined with the growing understanding of its potential uses, position it as an important building block in modern chemistry. As research continues to uncover new applications for this benzodiazole derivative, its significance in both academic and industrial settings is likely to increase, making it a compound worth watching in the coming years.

Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.